![molecular formula C12H19NO5 B6163694 2-[(tert-butoxy)carbonyl]-4-(hydroxymethyl)-2-azabicyclo[2.1.1]hexane-1-carboxylic acid CAS No. 2386475-28-9](/img/no-structure.png)
2-[(tert-butoxy)carbonyl]-4-(hydroxymethyl)-2-azabicyclo[2.1.1]hexane-1-carboxylic acid
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Overview
Description
Molecular Structure Analysis
The molecular structure of this compound is quite complex due to the presence of a bicyclic structure. The bicyclic structure is likely to introduce strain into the molecule, which could have implications for its reactivity . The presence of the Boc group suggests that the compound may have been synthesized for use in peptide or protein chemistry, as Boc groups are commonly used to protect amine groups during such syntheses .Chemical Reactions Analysis
The Boc group can be added to amines under aqueous conditions using di-tert-butyl dicarbonate in the presence of a base such as sodium hydroxide . Removal of the Boc group in amino acids can be accomplished with strong acids such as trifluoroacetic acid in dichloromethane, or with HCl in methanol . A complication may be the tendency of the tert-butyl cation intermediate to alkylate other nucleophiles; scavengers such as anisole or thioanisole may be used .properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for the compound '2-[(tert-butoxy)carbonyl]-4-(hydroxymethyl)-2-azabicyclo[2.1.1]hexane-1-carboxylic acid' involves the protection of the amine group, followed by the addition of a hydroxymethyl group, and then deprotection of the amine and carboxylic acid groups.", "Starting Materials": [ "2-azabicyclo[2.1.1]hexane-1-carboxylic acid", "tert-butyl chloroformate", "triethylamine", "formaldehyde", "sodium borohydride", "methanol", "water", "hydrochloric acid", "sodium hydroxide", "diethyl ether" ], "Reaction": [ "Step 1: Protection of the amine group by reacting 2-azabicyclo[2.1.1]hexane-1-carboxylic acid with tert-butyl chloroformate and triethylamine in methanol to form 2-[(tert-butoxy)carbonyl]-2-azabicyclo[2.1.1]hexane-1-carboxylic acid.", "Step 2: Addition of a hydroxymethyl group by reacting 2-[(tert-butoxy)carbonyl]-2-azabicyclo[2.1.1]hexane-1-carboxylic acid with formaldehyde and sodium borohydride in water to form 2-[(tert-butoxy)carbonyl]-4-(hydroxymethyl)-2-azabicyclo[2.1.1]hexane-1-carboxylic acid.", "Step 3: Deprotection of the amine and carboxylic acid groups by reacting 2-[(tert-butoxy)carbonyl]-4-(hydroxymethyl)-2-azabicyclo[2.1.1]hexane-1-carboxylic acid with hydrochloric acid and then sodium hydroxide in diethyl ether to form the final product, 2-[(tert-butoxy)carbonyl]-4-(hydroxymethyl)-2-azabicyclo[2.1.1]hexane-1-carboxylic acid." ] } | |
CAS RN |
2386475-28-9 |
Molecular Formula |
C12H19NO5 |
Molecular Weight |
257.28 g/mol |
IUPAC Name |
4-(hydroxymethyl)-2-[(2-methylpropan-2-yl)oxycarbonyl]-2-azabicyclo[2.1.1]hexane-1-carboxylic acid |
InChI |
InChI=1S/C12H19NO5/c1-10(2,3)18-9(17)13-6-11(7-14)4-12(13,5-11)8(15)16/h14H,4-7H2,1-3H3,(H,15,16) |
InChI Key |
CUOXOHBPFDXALG-UHFFFAOYSA-N |
Canonical SMILES |
CC(C)(C)OC(=O)N1CC2(CC1(C2)C(=O)O)CO |
Purity |
95 |
Origin of Product |
United States |
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